Cas no 2171664-70-1 (4-(2,2-dimethylcyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(2,2-dimethylcyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171664-70-1
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6368919
• PubChem ID: 165513701
• Update Time: 2025-10-30

4-(2,2-dimethylcyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-dimethylcyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1514054
• 4-[(2,2-dimethylcyclopropyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171664-70-1

• Inchi： 1S/C25H28N2O5/c1-25(2)13-21(25)27-23(30)20(11-12-22(28)29)26-24(31)32-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-21H,11-14H2,1-2H3,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： REYSKNMGQTVTRH-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC1(C)C

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2,2-dimethylcyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-(2,2-dimethylcyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid (CAS No. 2171664-70-1)

4-(2,2-dimethylcyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS number 2171664-70-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The unique structural features of this molecule, particularly its 4-(2,2-dimethylcyclopropyl)carbamoyl and 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid moieties, contribute to its potential as a lead compound for the development of novel therapeutic agents.

The< strong>4-(2,2-dimethylcyclopropyl)carbamoyl group is a crucial structural element that influences the compound's solubility, stability, and interactions with biological targets. This moiety is often incorporated into drug candidates to enhance their pharmacokinetic properties, ensuring better absorption and distribution within the body. On the other hand, the 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid segment introduces a fluorinated aromatic ring, which is known for its ability to improve metabolic stability and binding affinity to biological receptors. The combination of these structural features makes this compound a fascinating candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of molecules that can modulate protein-protein interactions (PPIs), which are critical in many biological pathways. The< strong>fluorenylmethoxycarbonyl (Fmoc) group present in the compound's structure is a well-known protecting group in peptide chemistry but has also shown potential in enhancing the bioactivity of small molecules. Studies have demonstrated that Fmoc-functionalized compounds can exhibit improved binding affinity and selectivity towards target proteins. This has led to the investigation of such derivatives as potential inhibitors or modulators of PPIs.

The< strong>cyclopropyl moiety in the< strong>4-(2,2-dimethylcyclopropyl)carbamoyl group adds another layer of complexity to the molecule's interactions with biological targets. Cyclopropyl groups are known to enhance lipophilicity and can influence both the binding mode and affinity of a compound to its target. This feature makes it particularly interesting for designing molecules with improved pharmacokinetic profiles. The< strong>dibutanoic acid backbone further contributes to the compound's overall shape and electronic properties, which are essential for optimal interactions with biological systems.

The< strong>9H-fluoren-9-ylmethoxycarbonyl group is another key feature of this compound that has been extensively studied for its potential therapeutic applications. Fluorene derivatives are known for their ability to enhance metabolic stability and binding affinity due to their rigid aromatic structure. Additionally, the methoxycarbonyl group provides a site for further functionalization, allowing chemists to tailor the properties of the molecule for specific applications. This flexibility has made fluorenylmethoxycarbonyl derivatives valuable tools in medicinal chemistry.

In light of these structural features, researchers have been exploring the potential applications of 4-(2,2-dimethylcyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid in various therapeutic areas. One particularly promising area is cancer research. Studies have shown that compounds with similar structural motifs can exhibit anti-cancer properties by inhibiting key enzymes or pathways involved in tumor growth and progression. The ability of this compound to modulate PPIs has also raised interest in its potential as an anti-inflammatory agent.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the< strong>cyclopropyl group requires specialized synthetic techniques due to its strained three-membered ring structure. Similarly, the incorporation of the< strong>fluorenylmethoxycarbonyl group necessitates careful protection-deprotection strategies to avoid unwanted side reactions. Despite these challenges, advances in synthetic methodologies have made it possible to produce this compound on a scalable basis.

The pharmacological evaluation of 4-(2,2-dimethylcyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has revealed several interesting properties. In vitro studies have shown that this compound can inhibit specific enzymes involved in cancer cell proliferation and survival. Additionally, preliminary animal studies have demonstrated its potential as an anti-inflammatory agent by modulating key inflammatory pathways. These findings have prompted further investigation into its therapeutic potential.

The development of new drug candidates often involves iterative optimization processes where various analogs are synthesized and evaluated for their biological activity. The structural features of 4-(2,2-dimethylcyclopropyl)carbamoyl-4-({(9H-fluoren-9-ly)methoxycarbonyl}amino)butanoic acid make it an excellent starting point for such optimization campaigns. By modifying specific parts of the molecule, researchers can fine-tune its pharmacological properties to improve efficacy and reduce side effects.

In conclusion, 4-(2,2-dimethylcyclopropyl)carbamoyl-4-({(9H-fluoren-9-y)methoxycarbonyl}amino)butanoic acid (CAS No.< strong>2171664-70- 1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents for various diseases.